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Compound of Interest
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CAS No.: 12071-29-3
Cat. No.: B083920
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This guide provides essential information for researchers, scientists, and drug development
professionals on the proper storage and handling of strontium carbide to prevent hydrolysis.
Adherence to these protocols is critical for maintaining sample integrity and ensuring
experimental success.

Frequently Asked Questions (FAQS)

Q1: What is strontium carbide, and why is it so sensitive to moisture?

Strontium carbide (SrCz), also known as strontium acetylide, is a salt composed of strontium
cations (Sr2*) and acetylide anions (~C=C~).[1] It is highly reactive with water, including
ambient moisture in the air. This reactivity is due to the strong basicity of the acetylide anion,
which readily abstracts protons from water molecules in a hydrolysis reaction. This process is
analogous to the well-known reaction of calcium carbide with water.[2][3] Even slow hydrolysis
can occur upon exposure to air.[1]

Q2: What are the chemical products of strontium carbide hydrolysis?
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The hydrolysis of strontium carbide yields two primary products: strontium hydroxide
(Sr(OH)2) and acetylene gas (CzH2).[1]

The balanced chemical equation is: SrCz(s) + 2H20(l) — Sr(OH)z(aq) + C2H2(g)
Q3: How can | detect if my strontium carbide sample has been compromised by hydrolysis?
There are several key indicators of hydrolysis:

o Odor: A distinct, unpleasant garlic-like odor is a strong indicator.[2] This is characteristic of
the acetylene gas produced, often containing impurities like phosphine from contaminants in
the carbide.

o Physical Appearance: The material may appear clumpy, wet, or discolored, changing from its
original crystalline or powdered form to a paste-like consistency due to the formation of
strontium hydroxide.

e Gas Evolution: Upon opening a container, a release of pressure may be noticeable. This is
due to the production of acetylene gas, which can create a hazardous pressure buildup in a
sealed vessel.

e Reduced Reactivity: In experimental use, the compromised material will show diminished or
no reactivity, leading to failed syntheses or inaccurate results.

Q4: What are the ideal atmospheric conditions for storing strontium carbide?

To prevent degradation, strontium carbide must be stored under a strictly controlled inert
atmosphere. The primary goal is the complete exclusion of moisture and oxygen.

Table 1: Recommended Storage Atmosphere Conditions
for Strontium Carbide
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Parameter Recommended Value Justification
Displaces reactive atmospheric
gases like oxygen and water
Inert Gas Argon (Ar) or Nitrogen (N2) vapor. Argon is preferred for its

higher density and greater
inertness.

Moisture (H20) Content

<1 ppm (parts per million)

Water is the primary reactant
in the hydrolysis process.[4][5]
Maintaining exceptionally low

moisture levels is critical.

Oxygen (Oz) Content

<1 ppm (parts per million)

While the primary reaction is
with water, excluding oxygen
prevents potential side
reactions and maintains a pure

inert environment.

Temperature

15-25°C (Cool, room temp)

Storage should be in a cool,
dry, and well-ventilated area to
minimize reaction kinetics.[6]
[7] Avoid excess heat.[7]

Q5: What types of containers are recommended for long-term storage?

Proper containment is crucial. Recommended options include:

e Schlenk Flasks: These glass flasks with side-arm valves allow the contents to be stored

under a static vacuum or positive pressure of inert gas.[8]

e Sure/Seal™ Bottles: These commercial bottles provide a secure seal with a septum-lined

cap, allowing for the removal of material via syringe or cannula techniques without exposing

the bulk sample to the atmosphere.[9]

e Hermetically Sealed Ampoules: For long-term storage of high-purity material, sealing the

carbide under an inert atmosphere in a glass ampoule is the most robust method.
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» Glove Box Storage: All containers holding strontium carbide should be stored inside a
dedicated glove box with a continuously purified inert atmosphere that meets the conditions

outlined in Table 1.

Troubleshooting Guide

This guide addresses common issues encountered during the storage of strontium carbide.

Table 2: Troubleshooting Storage Issues
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Observed Problem

Probable Cause

Recommended Solution

A foul, garlic-like odor is
detected from the storage

container.

Hydrolysis due to moisture
ingress. The container seal
has likely failed, or the material

was improperly handled.

1. Immediately transfer the
container into an inert
atmosphere glove box.[10] 2.
Carefully open the container.
3. Evaluate the extent of
degradation. 4. If salvageable,
transfer the unreacted material
to a new, dry, tared container
and seal under a fresh inert
atmosphere. 5. The sample is
likely compromised; consider
disposal according to safety

protocols.

The powder has become

caked, clumpy, or discolored.

Advanced hydrolysis.
Significant formation of
strontium hydroxide has
occurred, altering the

material's physical state.

The sample integrity is lost.
The material is no longer
suitable for most applications.
Dispose of the material safely
according to your institution's

hazardous waste guidelines.

The container is visibly

pressurized or swells.

Acetylene gas buildup from
hydrolysis. This is a serious
safety hazard due to the

flammability of acetylene.

1. Do not attempt to open the
container outside of a fume
hood and an inert atmosphere.
2. If possible, place the
container in a blast shield
within a fume hood. 3. Consult
with your institution's
Environmental Health & Safety
(EHS) office for guidance on
safely venting and disposing of
the container.

Poor performance or
unexpected side products in

experiments.

Partial hydrolysis of the
starting material. The sample

has been contaminated with

1. Discard the current stock of
strontium carbide. 2. Obtain a
new, unopened batch of the

reagent. 3. Review and
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strontium hydroxide and has a improve handling and storage
lower purity of active SrCa. procedures (See Experimental
Protocol below) to prevent

future occurrences.

Experimental Protocols

Protocol 1: Procedure for Inert Atmosphere Handling and Storage of Strontium Carbide

This protocol describes the standard procedure for handling SrC: inside a glove box to prevent
atmospheric exposure.

Materials:

Strontium carbide in its original container.

Inert atmosphere glove box (<1 ppm Oz, <1 ppm H20).

Spatulas, weighing paper, and other necessary labware (oven-dried at >120°C for at least 4

hours).

A new, oven-dried storage container (e.g., Schlenk flask or vial with a PTFE-lined cap).

Analytical balance located inside the glove box.
Methodology:

o Preparation: Place all necessary equipment, including the new storage container and the
original SrCz container, into the glove box antechamber. Ensure all items are completely dry.

¢ Inerting: Run a minimum of three evacuate-refill cycles in the antechamber, purging with the
glove box's inert atmosphere (e.g., Argon) to remove residual air and moisture.[11]

o Transfer: Move all items from the antechamber into the main glove box chamber. Allow items
to sit for 15-20 minutes to ensure their surfaces are fully inerted.

o Handling: Carefully open the original strontium carbide container.
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e Weighing & Aliquoting: Using a clean, dry spatula, dispense the desired amount of SrC: onto
weighing paper using the internal analytical balance.

o Re-packaging: Transfer the weighed aliquot into the new, pre-tared storage container.

» Sealing: Securely seal the new container. For vials, wrap the cap junction with paraffin film or
PTFE tape as an extra precaution. For Schlenk flasks, ensure the valve is securely closed.

o Cleanup: Tightly reseal the original strontium carbide container. Clean any spills within the
glove box immediately.

* Removal: Remove newly prepared samples and waste from the glove box via the
antechamber, again using multiple purge cycles.

Visualizations
Diagram 1: Hydrolysis Reaction of Strontium Carbide

Products

Reactants Strontium Hydroxide

+ 2H20 (Sr(OH)2)
Strontium Carbide
(SrC2)

Acetylene Gas
(C2H2)

Water
(2H20)

Click to download full resolution via product page

Caption: The chemical reaction pathway for the hydrolysis of strontium carbide.

Diagram 2: Troubleshooting Workflow for Strontium
Carbide Storage
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Observation:
Suspected Sample Degradation

Is there a foul, garlic-like
odor from the container?

Is the material clumping,
discolored, or wet?

Is there pressure buildup
(swelling) in the container?

Probable Cause:
Hydrolysis from moisture exposure.
Container seal failure or
improper inerting.

No signs of degradation.
Review handling procedures
to ensure best practices.

Action:

Handle in inert atmosphere.
Inspect container & seal.
Re-package under fresh inert gas
or dispose of per EHS guidelines.

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting common strontium carbide storage issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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